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Compound of Interest

Compound Name: L-168049

Cat. No.: B1673704 Get Quote

Application Notes and Protocols: L-168049
For Researchers, Scientists, and Drug Development Professionals

Introduction
L-168049 is a potent, selective, and orally active non-competitive antagonist of the human

glucagon receptor (hGR).[1][2] It binds with high affinity to the human glucagon receptor, with

an IC₅₀ value of 3.7 nM.[1][2] L-168049 has been shown to inhibit glucagon-stimulated cyclic

AMP (cAMP) synthesis in vitro.[1] These characteristics make it a valuable tool for research

into glucagon signaling and its role in metabolic diseases such as type 2 diabetes. This

document provides detailed information on the solubility of L-168049 and protocols for the

preparation of stock solutions.

Physicochemical Properties
Property Value Reference

Molecular Weight 467.79 g/mol [1]

Formula C₂₄H₂₀BrClN₂O [1]

CAS Number 191034-25-0 [1]

Purity ≥98% (HPLC) [1]

Appearance Solid [3]
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Solubility Data
The solubility of L-168049 in common laboratory solvents is summarized below. It is important

to note that for batch-specific molecular weights, the Certificate of Analysis should be

consulted.[1]

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM 46.78 mg/mL

Ethanol 100 mM 46.78 mg/mL

Data sourced from references[1].

Signaling Pathway of L-168049
L-168049 acts as a non-competitive antagonist of the glucagon receptor (GCGR), a Class B G-

protein coupled receptor (GPCR).[4] Glucagon binding to GCGR typically activates a Gs alpha

subunit, which in turn stimulates adenylyl cyclase to produce cAMP. L-168049 allosterically

inhibits this process by interacting with the transmembrane core of the receptor, thereby

preventing the downstream signaling cascade.[4] This mechanism effectively blocks the

physiological effects of glucagon.
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Caption: Glucagon signaling pathway and the inhibitory action of L-168049.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of L-168049 in DMSO.
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Materials:

L-168049 (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettors and sterile, disposable tips

Workflow for Stock Solution Preparation:
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Start

1. Weigh L-168049
Accurately weigh out the desired mass (e.g., 1 mg).

2. Calculate Solvent Volume
Use the formula:

Volume (µL) = (Mass (mg) / 467.79) * 1,000,000 / 10

3. Add DMSO
Add the calculated volume of DMSO to the vial containing L-168049.

4. Dissolve Compound
Vortex or sonicate gently until the solid is completely dissolved.

5. Aliquot
Dispense into smaller, single-use volumes.

6. Store
Store aliquots at -20°C or -80°C.

End

Click to download full resolution via product page

Caption: Workflow for preparing an L-168049 stock solution.
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Procedure:

Calculate the required amount of L-168049 and DMSO.

To prepare 1 mL of a 10 mM stock solution, you will need 4.678 mg of L-168049.

Calculation:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

Mass (mg) = 0.010 mol/L * 0.001 L * 467.79 g/mol * 1000 mg/g = 4.678 mg

Weigh the L-168049.

Carefully weigh out 4.678 mg of L-168049 using a calibrated analytical balance and

transfer it to an appropriate vial.

Add DMSO.

Add 1 mL of anhydrous DMSO to the vial containing the L-168049.

Dissolve the compound.

Vortex the solution or sonicate in a water bath until the L-168049 is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Store the stock solution.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.[2]

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Note on Dilutions: When preparing working solutions, ensure that the final concentration of

DMSO in the assay medium is not toxic to the cells or organisms being studied.

Safety Precautions
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L-168049 is intended for laboratory research use only.[1] Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the

compound in a well-ventilated area. For further safety information, consult the Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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